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Compound of Interest

Compound Name: Disodium 2-hydroxypentanedioate

Cat. No.: B025347 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of all

laboratory chemicals is paramount. This document provides essential, immediate safety and

logistical information for Disodium 2-hydroxypentanedioate, including operational and

disposal plans.

Disodium 2-hydroxypentanedioate, also known as 2-Hydroxyglutaric acid disodium salt, is

not classified as a hazardous chemical under the 2012 OSHA Hazard Communication

Standard (29 CFR 1910.122).[1] However, it is crucial to adhere to good industrial hygiene and

safety practices.[1] Some suppliers may classify related compounds as harmful if swallowed,

causing skin and eye irritation, and potentially causing respiratory irritation. Therefore,

exercising caution and using appropriate personal protective equipment is always

recommended.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Disodium 2-hydroxypentanedioate.
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PPE Category Item
Specification/Stand
ard

Rationale

Eye/Face Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 / EN 166

To protect eyes from

potential splashes or

dust particles.[1][2]

Skin and Body

Protection

Laboratory Coat and

Protective Clothing
Standard

To prevent skin

contact and protect

personal clothing.[1]

Hand Protection Protective Gloves Nitrile or Latex

For prolonged or

repeated contact to

avoid skin contact.[3]

Respiratory Protection
NIOSH/MSHA

Approved Respirator
N95 or P1 Dust Mask

Not generally

required, but

recommended where

protection from

nuisance levels of

dust is desired or if

irritation is

experienced.[1][3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a standardized workflow minimizes risks and ensures procedural consistency.

Preparation and Precaution:

Work in a well-ventilated area.[1] For procedures that may generate dust, provide

appropriate exhaust ventilation.[3]

Ensure an eyewash station and safety shower are readily accessible.

Don the appropriate PPE as detailed in the table above.
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Avoid contact with skin and eyes.[2]

When handling the solid form, avoid dust formation.[3]

If creating a solution, slowly add the solid to the liquid to prevent splashing.

Wash hands thoroughly after handling.

In Case of Accidental Exposure or Spill:

Eye Contact: Flush eyes with plenty of water as a precaution.[3]

Skin Contact: Wash the affected area with soap and water.[1][3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[1]

Ingestion: Clean the mouth with water. Never give anything by mouth to an unconscious

person.[1][3]

Spills: For powder spills, cover with a plastic sheet or tarp to minimize spreading. Sweep

up and place in a suitable, closed container for disposal.[1][3]

Disposal Plan
Proper disposal is critical to environmental safety and regulatory compliance.

Waste Collection: Collect unused material and contaminated items (e.g., gloves, weigh

paper) in a suitable, closed container labeled for disposal.[3]

Regulatory Compliance: Observe all federal, state, and local environmental regulations for

chemical disposal.[3]

Institutional Procedures: Consult with your institution's Environmental Health & Safety (EHS)

office to identify the correct hazardous waste stream and disposal protocols. While this

compound is not federally regulated as hazardous, local regulations may apply.

Aqueous Solutions: Do not pour solutions down the drain unless permitted by local

regulations and your institution's EHS office.[4] For some non-hazardous organic acid salts,
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neutralization and copious flushing with water may be permissible, but this must be

confirmed.[5]

Experimental Workflow and Safety Diagram
The following diagram illustrates the logical flow for safely handling Disodium 2-
hydroxypentanedioate in a laboratory setting.
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Figure 1. Safe Handling Workflow for Disodium 2-hydroxypentanedioate
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Caption: Figure 1. Safe Handling Workflow for Disodium 2-hydroxypentanedioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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